Torilin
Torilin
Torilin is a natural product found in Cnidium monnieri, Apiaceae, and Torilis japonica with data available.
Brand Name:
Vulcanchem
CAS No.:
13018-10-5
VCID:
VC21208940
InChI:
InChI=1S/C22H32O5/c1-8-12(2)21(25)26-20-9-13(3)16-11-19(24)14(4)17(16)10-18(20)22(6,7)27-15(5)23/h8,13,16,18,20H,9-11H2,1-7H3/b12-8-/t13-,16+,18-,20+/m0/s1
SMILES:
CC=C(C)C(=O)OC1CC(C2CC(=O)C(=C2CC1C(C)(C)OC(=O)C)C)C
Molecular Formula:
C22H32O5
Molecular Weight:
376.5 g/mol
Torilin
CAS No.: 13018-10-5
Cat. No.: VC21208940
Molecular Formula: C22H32O5
Molecular Weight: 376.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Torilin is a natural product found in Cnidium monnieri, Apiaceae, and Torilis japonica with data available. |
|---|---|
| CAS No. | 13018-10-5 |
| Molecular Formula | C22H32O5 |
| Molecular Weight | 376.5 g/mol |
| IUPAC Name | [(5S,6R,8S,8aR)-5-(2-acetyloxypropan-2-yl)-3,8-dimethyl-2-oxo-4,5,6,7,8,8a-hexahydro-1H-azulen-6-yl] (Z)-2-methylbut-2-enoate |
| Standard InChI | InChI=1S/C22H32O5/c1-8-12(2)21(25)26-20-9-13(3)16-11-19(24)14(4)17(16)10-18(20)22(6,7)27-15(5)23/h8,13,16,18,20H,9-11H2,1-7H3/b12-8-/t13-,16+,18-,20+/m0/s1 |
| Standard InChI Key | IQWVFAXBJQKUDH-TXCQZRSTSA-N |
| Isomeric SMILES | C/C=C(/C)\C(=O)O[C@@H]1C[C@@H]([C@H]2CC(=O)C(=C2C[C@@H]1C(C)(C)OC(=O)C)C)C |
| SMILES | CC=C(C)C(=O)OC1CC(C2CC(=O)C(=C2CC1C(C)(C)OC(=O)C)C)C |
| Canonical SMILES | CC=C(C)C(=O)OC1CC(C2CC(=O)C(=C2CC1C(C)(C)OC(=O)C)C)C |
| Appearance | Powder |
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